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Introduction
These application notes provide a comprehensive guide for the safe handling, storage, and use

of 2-Ethoxy-4-(methoxymethyl)phenol (CAS No. 5595-79-9). This document is intended for

researchers, scientists, and professionals in drug development and other relevant scientific

fields. 2-Ethoxy-4-(methoxymethyl)phenol is a substituted phenol and a benzyl ether, and as

such, requires careful handling to mitigate potential risks.[1] Adherence to these protocols is

crucial for ensuring personnel safety and maintaining the integrity of experimental outcomes.

The guidance herein is synthesized from established safety protocols for phenolic compounds

and ethers, supplemented with specific data for the target compound.

Compound Identification and Properties
Proper identification and understanding of a compound's physical and chemical properties are

foundational to its safe handling.

IUPAC Name: 2-ethoxy-4-(methoxymethyl)phenol[2]

Synonyms: Methyl diantilis, 4-hydroxy-3-ethoxybenzyl methyl ether[3]

CAS Number: 5595-79-9[2][3][4]

Molecular Formula: C₁₀H₁₄O₃[2][3]
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Molecular Weight: 182.22 g/mol [1][2]

Table 1: Physicochemical Data for 2-Ethoxy-4-(methoxymethyl)phenol

Property Value Source

Appearance
Not specified, likely a liquid or

low-melting solid
General knowledge

Boiling Point 110-111 °C at 1 Torr ChemicalBook

Molecular Weight 182.22 g/mol PubChem[1], EPA[2]

GHS Hazard Statements H302, H313, H317, H412
Methyl diantilis FPD-2015A-

1213 SDS[3]

Hazard Identification and Risk Assessment
A thorough risk assessment must be conducted before any work with 2-Ethoxy-4-
(methoxymethyl)phenol commences.[5][6] The primary hazards are outlined by the Globally

Harmonized System (GHS) classifications.

GHS Classifications:[1][3]

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][3]

Acute Toxicity, Dermal (Category 5): H313 - May be harmful in contact with skin.[3]

Skin Sensitization (Category 1B): H317 - May cause an allergic skin reaction.[1][3]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 3): H412 - Harmful to

aquatic life with long lasting effects.[3]

The phenolic hydroxyl group suggests potential for skin and eye irritation, and like many

phenols, systemic effects are possible if absorbed.[5][7] The ether linkage introduces the

potential for peroxide formation over time, although this risk is generally lower for aromatic

ethers compared to aliphatic ethers.[8]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Ethoxy-4-(methoxymethyl)phenol to
minimize exposure.

Hand Protection: Wear chemical-resistant gloves. For incidental contact, double-gloving with

nitrile gloves is a suitable option. For more extensive handling or in case of a spill, heavy-

duty neoprene or butyl rubber gloves are recommended.[7] Gloves should be changed

frequently, and immediately if contamination is suspected.[7]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7]

When there is a potential for splashing, chemical splash goggles and a face shield must be

worn.[7]

Skin and Body Protection: A fully buttoned laboratory coat must be worn at all times.[7] Long

pants and closed-toe shoes are also required. For tasks with a higher risk of splashing, a

chemically resistant apron should be worn over the lab coat.[7]

Respiratory Protection: All handling of 2-Ethoxy-4-(methoxymethyl)phenol that may

generate aerosols or vapors should be conducted within a certified chemical fume hood to

minimize inhalation exposure.[7][8]

Storage and Handling
Storage
Proper storage is critical to maintaining chemical stability and preventing hazardous situations.

General Storage: Store in a cool, dry, and well-ventilated area.[9] Keep containers tightly

closed when not in use.

Incompatibilities: Segregate from strong oxidizing agents, strong bases, and metals.[5][6]

Improper storage can lead to violent reactions.

Ignition Sources: Keep away from heat, sparks, and open flames.[7]

Peroxide Formation: As an ether, there is a potential for peroxide formation upon prolonged

exposure to air and light.[8] It is good practice to date containers upon receipt and upon
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opening.[10] While the risk is lower than with aliphatic ethers, periodic checks for peroxides

are advisable for older containers.

Container Labeling: All containers must be clearly labeled with the chemical name and

associated hazards.[9][10]

Handling
Engineering Controls: All weighing, transferring, and solution preparation should be

performed in a certified chemical fume hood.[5][7]

Minimizing Quantities: Use the smallest practicable amount of the chemical for the

experiment.[8][9]

Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled.[3]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[11]

Experimental Protocols
Protocol for Weighing and Dissolving 2-Ethoxy-4-
(methoxymethyl)phenol
This protocol outlines the steps for safely preparing a solution of 2-Ethoxy-4-
(methoxymethyl)phenol.

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary materials: 2-Ethoxy-4-(methoxymethyl)phenol, desired solvent,

appropriate glassware, spatula, and weighing paper/boat.

Don all required PPE as outlined in Section 3.

Weighing:

Place an analytical balance inside the chemical fume hood if possible. If not, tare a closed

container (e.g., a vial with a cap) on the balance outside the hood.
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Inside the fume hood, carefully transfer the approximate amount of 2-Ethoxy-4-
(methoxymethyl)phenol to the tared container and securely close it.

Wipe the exterior of the container before removing it from the hood for weighing.

Record the weight and return the container to the fume hood.

Dissolution:

Inside the fume hood, add the desired solvent to the beaker or flask that will contain the

final solution.

Slowly and carefully add the weighed 2-Ethoxy-4-(methoxymethyl)phenol to the solvent

while stirring.

Rinse the weighing container with a small amount of solvent and add it to the bulk solution

to ensure a complete transfer.

Continue stirring until the compound is fully dissolved.

Cleanup:

Wipe down the work area within the fume hood.

Dispose of any contaminated weighing paper, gloves, or other disposable materials in the

appropriate hazardous waste container.

Wash all non-disposable equipment thoroughly.

Emergency Procedures
Spills

Small Spills (in a fume hood):

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Scoop the absorbent material into a designated hazardous waste container.
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Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert others.

If the spill is flammable, remove all ignition sources.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a large spill without proper training and equipment.

First Aid
Immediate and appropriate first aid is critical in the event of exposure.[5]

Skin Contact: Immediately remove contaminated clothing.[3][5] Wash the affected area with

copious amounts of soap and water for at least 15 minutes.[3] If skin irritation or a rash

develops, seek medical attention.[3] For significant exposures, some protocols for phenols

recommend wiping the area with polyethylene glycol (PEG 300 or 400) if available, followed

by water washing.[6][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][5] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[3] If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[3] Seek immediate medical

attention.[3]

Waste Disposal
All waste containing 2-Ethoxy-4-(methoxymethyl)phenol must be treated as hazardous

waste.

Collect all liquid and solid waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Contact your institution's EHS department for specific disposal procedures.[11]

Visualized Workflows
General Handling Workflow
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Preparation

Handling (in Fume Hood)

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE

Verify Fume Hood Operation

Weigh Compound

Proceed to handling

Prepare Solution

Segregate Hazardous Waste

Experiment complete
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Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Ethoxy-4-(methoxymethyl)phenol.
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Spill Response Decision Tree

Spill Occurs

Is spill inside a fume hood?

Is spill small and manageable?

Yes

Evacuate immediate area.
Alert others.

Remove ignition sources.

No

Absorb with inert material.
Collect in hazardous waste container.

Decontaminate area.

Yes No

Contact EHS immediately.

Click to download full resolution via product page

Caption: Decision tree for responding to a 2-Ethoxy-4-(methoxymethyl)phenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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